![molecular formula C14H26N2O B3854186 1-cyclooctyl-4-piperidinecarboxamide](/img/structure/B3854186.png)
1-cyclooctyl-4-piperidinecarboxamide
Overview
Description
1-cyclooctyl-4-piperidinecarboxamide, also known as CP-55940, is a synthetic cannabinoid that was first synthesized in the 1980s. It has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. CP-55940 is a potent agonist of the cannabinoid receptor CB1, which is primarily found in the central nervous system.
Scientific Research Applications
1-cyclooctyl-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant properties. This compound has also been studied for its potential use in the treatment of multiple sclerosis, glaucoma, and cancer. Additionally, this compound has been used as a research tool to study the endocannabinoid system and its role in various physiological processes.
Mechanism of Action
1-cyclooctyl-4-piperidinecarboxamide is a potent agonist of the CB1 receptor, which is primarily found in the central nervous system. When this compound binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine, serotonin, and gamma-aminobutyric acid (GABA). This activation of the CB1 receptor is responsible for the analgesic, anti-inflammatory, and anti-convulsant properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. This compound has also been shown to reduce seizure activity in animal models of epilepsy. Additionally, this compound has been shown to have anti-tumor effects in animal models of cancer.
Advantages and Limitations for Lab Experiments
1-cyclooctyl-4-piperidinecarboxamide has several advantages for use in lab experiments. It is a potent and selective agonist of the CB1 receptor, which allows for precise control over the activation of this receptor. This compound is also highly stable, which allows for long-term storage and use in experiments. However, this compound is a synthetic compound that is not found naturally in the body, which may limit its relevance to physiological processes.
Future Directions
There are several future directions for research on 1-cyclooctyl-4-piperidinecarboxamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of pain and inflammation. Another direction is to study the effects of this compound on other physiological processes, such as appetite regulation and memory. Additionally, there is a need for more research on the safety and toxicity of this compound, particularly in the context of long-term use. Overall, this compound has the potential to be a valuable tool for research and a promising therapeutic agent for a variety of conditions.
properties
IUPAC Name |
1-cyclooctylpiperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O/c15-14(17)12-8-10-16(11-9-12)13-6-4-2-1-3-5-7-13/h12-13H,1-11H2,(H2,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODPVWFMRPFDXRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CCC1)N2CCC(CC2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.